Cas no 1396006-45-3 (Unii-2R4ADP62TA)

• Product Name: Unii-2R4ADP62TA
• CAS No: 1396006-45-3
• MF: C₁₆H₂₂N₂O₄
• MW: 306.356884479523
• CID: 4730053
• Update Time: 2023-08-15

Unii-2R4ADP62TA Chemical and Physical Properties

Names and Identifiers

• 2R4ADP62TA
• Carfilzomib metabolite M14
• (2S)-2-((2-Morpholinoacetyl)amino)-4-phenyl-butanoic acid
• (2S)-2-[(2-Morpholin-4-ylacetyl)amino]-4-phenylbutanoic acid
• Benzenebutanoic acid, alpha-((2-(4-morpholinyl)acetyl)amino)-, (alphaS)-
• Unii-2R4ADP62TA

• Inchi： 1S/C16H22N2O4/c19-15(12-18-8-10-22-11-9-18)17-14(16(20)21)7-6-13-4-2-1-3-5-13/h1-5,14H,6-12H2,(H,17,19)(H,20,21)/t14-/m0/s1
• InChI Key： AHNYHRJIQAYZGZ-AWEZNQCLSA-N
• SMILES： O1CCN(CC(N[C@H](C(=O)O)CCC2C=CC=CC=2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 363
• XLogP3: -1.1
• Topological Polar Surface Area: 78.9

Unii-2R4ADP62TA Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature